Cas no 875305-57-0 (Benzeneethanamine, 4-chloro-3-(trifluoromethyl)-, hydrochloride)

Benzeneethanamine, 4-chloro-3-(trifluoromethyl)-, hydrochloride structure
875305-57-0 structure
Product Name:Benzeneethanamine, 4-chloro-3-(trifluoromethyl)-, hydrochloride
CAS No:875305-57-0
MF:C9H10Cl2F3N
MW:260.083611011505
CID:1904769
PubChem ID:68560752
Update Time:2025-04-21

Benzeneethanamine, 4-chloro-3-(trifluoromethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, 4-chloro-3-(trifluoromethyl)-, hydrochloride
    • 2-(4-chloro-3-trifluoromethyl-phenyl)-ethylamine hydrochloride
    • 2-(4-chloro-3-trifluoromethyl -phenyl)-ethylamine hydrochloride
    • 2-[4-chloro-3-(trifluoromethyl)phenyl]ethanamine;hydrochloride
    • 875305-57-0
    • 2-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
    • MFCD27959730
    • AKOS016397818
    • SCHEMBL3236687
    • NS-04009
    • Inchi: 1S/C9H9ClF3N.ClH/c10-8-2-1-6(3-4-14)5-7(8)9(11,12)13;/h1-2,5H,3-4,14H2;1H
    • InChI Key: VQAKNVONJAFJKZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(F)(F)F)CCN.Cl

Computed Properties

  • Exact Mass: 259.0142392Da
  • Monoisotopic Mass: 259.0142392Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų
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